Cas no 1807101-83-2 (5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide)

• Product Name: 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide
• CAS No: 1807101-83-2
• MF: C₇H₆BrF₃N₂O₂S
• MW: 319.09894990921
• CID: 4973199
• Update Time: 2025-06-28

5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O2S/c8-4-1-3(7(9,10)11)5(12)2-6(4)16(13,14)15/h1-2H,12H2,(H2,13,14,15)
• InChI Key： SFTVPRLIRIQAPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=C1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6

Additional information on 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide

Introduction to 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide (CAS No. 1807101-83-2)

5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide, with the CAS number 1807101-83-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a bromine atom, and a trifluoromethyl group, all of which contribute to its potential therapeutic applications.

The molecular formula of 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide is C₉H₇BrF₃N₂O₂S, and its molecular weight is approximately 309.01 g/mol. The compound's structure includes a benzene ring substituted with an amino group at the 5-position, a bromine atom at the 2-position, and a trifluoromethyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties and biological activities to the molecule.

In recent years, 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide has also been evaluated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Additionally, preclinical studies have shown that this compound can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide have also been investigated to assess its suitability as a therapeutic agent. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring optimal drug efficacy and safety. These properties make it an attractive candidate for further development into clinical trials.

In terms of safety and toxicity, preliminary studies have shown that 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its long-term safety profile. Ongoing research is focused on optimizing the compound's structure to enhance its therapeutic index while minimizing potential side effects.

The synthesis of 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-bromo-4-trifluoromethylbenzenesulfonyl chloride with ammonia or an appropriate amine derivative. This multi-step process allows for the controlled introduction of functional groups and ensures high purity and yield of the final product.

In conclusion, 5-Amino-2-bromo-4-(trifluoromethyl)benzenesulfonamide (CAS No. 1807101-83-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutic agents. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.